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Compound of Interest

Compound Name: 2-Cyano-5-fluoropyridine

Cat. No.: B1312635 Get Quote

For Immediate Reference: Key Safety and Handling Information for 2-Cyano-5-fluoropyridine

This guide provides essential safety protocols and logistical plans for the handling and disposal

of 2-Cyano-5-fluoropyridine, a crucial compound in various research and development

applications. Adherence to these procedures is vital for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Cyano-5-fluoropyridine is classified as a hazardous substance. It is harmful if swallowed

and causes skin and serious eye irritation.[1] The following personal protective equipment is

mandatory when handling this compound.
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PPE Category Item Specification Purpose

Eye and Face

Protection
Safety Goggles

Chemical splash

goggles compliant

with OSHA's eye and

face protection

regulations in 29 CFR

1910.133 or European

Standard EN166.[1][2]

[3]

To protect eyes from

splashes and solid

particles.

Face Shield

Recommended when

there is a significant

risk of splashing.

Hand Protection
Chemical-resistant

gloves

Nitrile or butyl rubber

gloves. Always check

the manufacturer's

glove compatibility

chart.[4]

To prevent skin

contact and

absorption.

Body Protection Laboratory Coat

Standard, fully-

buttoned laboratory

coat.

To protect clothing

and skin from

contamination.[4]

Respiratory Protection Dust Mask

A NIOSH/MSHA or

European Standard

EN 149 approved

respirator (e.g., N95)

should be used if

exposure limits are

exceeded or if

irritation is

experienced.[2][3][5]

[6]

To avoid inhalation of

dust particles,

especially when

handling the solid

form.
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1. Preparation and Engineering Controls:

Ventilation: Always handle 2-Cyano-5-fluoropyridine in a properly functioning and certified

chemical fume hood to minimize inhalation exposure.[3][4]

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and have been recently tested.[3]

Work Area: Designate a specific area for handling the compound. The surface should be

clean and uncluttered. Cover the work surface with absorbent, disposable bench paper.

2. Weighing and Transferring the Solid:

Tare the receiving vessel inside the chemical fume hood.

Carefully scoop the required amount of 2-Cyano-5-fluoropyridine from the stock container

using a clean spatula. Avoid generating dust.

Transfer the solid to the tared vessel.

Close the stock container immediately and securely.

Wipe the spatula clean with a disposable wipe lightly dampened with a suitable solvent (e.g.,

ethanol or isopropanol). Dispose of the wipe in the designated solid hazardous waste

container.

3. Dissolution:

Add the solvent to the vessel containing the 2-Cyano-5-fluoropyridine.

Stir the mixture using a magnetic stirrer or gentle swirling to dissolve the solid completely.

Keep the container covered to the extent possible to avoid splashes and solvent

evaporation.

4. Post-Handling and Decontamination:

Decontaminate all surfaces that may have come into contact with the chemical using a

suitable solvent and then soap and water.
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Wash hands thoroughly with soap and water after removing gloves.[1][3]

Disposal Plan: Managing Waste Streams
Proper segregation and disposal of waste are critical to prevent environmental contamination

and ensure safety.

Solid Waste:

This includes contaminated gloves, disposable lab coats, bench paper, and any material

used for cleaning up spills.

Collect all solid waste in a designated, clearly labeled, and sealed hazardous waste

container. The label should include "Hazardous Waste," the chemical name, and the

associated hazards (Toxic, Irritant).[4]

Liquid Waste:

This includes unused solutions of 2-Cyano-5-fluoropyridine and solvent rinses from

cleaning glassware.

Collect all liquid waste in a dedicated, sealed, and clearly labeled hazardous waste

container.

Do not mix this waste with other waste streams unless compatibility has been confirmed.

[4]

Empty Containers:

Rinse the empty container with a suitable solvent (e.g., acetone) three times.

Collect the rinsate as hazardous liquid waste.

The "empty" container can then be disposed of according to your institution's guidelines,

which may allow for disposal as non-hazardous waste after proper rinsing.

Workflow for Safe Handling and Disposal
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The following diagram illustrates the logical flow of operations for the safe handling and

disposal of 2-Cyano-5-fluoropyridine.
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Caption: Workflow for the safe handling and disposal of 2-Cyano-5-fluoropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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